Cas no 208592-53-4 (1H-Indole-2,3-dione, 7-iodo-5-methyl-)

• Product Name: 1H-Indole-2,3-dione, 7-iodo-5-methyl-
• CAS No: 208592-53-4
• MF: C₉H₆INO₂
• MW: 287.053914546967
• CID: 1396599
• PubChem ID: 15322287
• Update Time: 2025-04-20

1H-Indole-2,3-dione, 7-iodo-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2,3-dione, 7-iodo-5-methyl-
• 7-iodo-5-methyl-1H-indole-2,3-dione
• 208592-53-4
• 7-Iodo-5-methylindoline-2,3-dione
• 7-iodo-5-methyl-2,3-dihydro-1H-indole-2,3-dione
• DTXSID60571443

• Inchi： 1S/C9H6INO2/c1-4-2-5-7(6(10)3-4)11-9(13)8(5)12/h2-3H,1H3,(H,11,12,13)
• InChI Key： PDJSHZMMLXJRSP-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=CC2C(C(NC=21)=O)=O

Computed Properties

• Exact Mass: 286.94388
• Monoisotopic Mass: 286.94433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17